Cas no 63991-49-1 (1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2))

1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2) structure
63991-49-1 structure
Product Name:1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2)
CAS No:63991-49-1
MF:C13H13ClN4
MW:260.72212100029
CID:508000
Update Time:2026-04-29

1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazol-6-amine,2-(4-aminophenyl)-, hydrochloride (1:2)
    • [2-(4-aminophenyl)-3H-benzimidazol-1-ium-5-yl]azanium,dichloride

Computed Properties

  • Exact Mass: 281.9502
  • Monoisotopic Mass: 296.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6A^2

Experimental Properties

  • Boiling Point: 545.5°Cat760mmHg
  • Flash Point: 317.6°C
  • PSA: 71.59
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